Cas no 81559-22-0 (Isotriornicine)

Isotriornicine structure
Isotriornicine structure
Product name:Isotriornicine
CAS No:81559-22-0
MF:C31H50N6O12
MW:698.76170873642
CID:986886

Isotriornicine Chemical and Physical Properties

Names and Identifiers

    • isotriornicine
    • [(E)-5-[3-[(5R)-5-[3-[acetyl(hydroxy)amino]propyl]-3,6-dioxopiperazin-2-yl]propyl-hydroxyamino]-3-methyl-5-oxopent-3-enyl] (2S)-2-acetamido-5-[hydroxy-[(E)-5-hydroxy-3-methylpent-2-enoyl]amino]pentano
    • Istriornicin
    • L-Ornithine, N2-acetyl-N5-hydroxy-N5-(5-hydroxy-3-methyl-1-oxo-2-pentenyl)-, 5-((3-(5-(3-(acetylhydroxyamino)propyl)-3,6-dioxo-2-piperazinyl)propyl)hydroxyamino)-3-methyl-5-oxo-3-pentenyl ester, (2S-(2alpha(E(E)),5alpha))-
    • Isotriornicine
    • Inchi: 1S/C31H50N6O12/c1-20(11-16-38)18-27(41)37(48)15-7-10-26(32-22(3)39)31(45)49-17-12-21(2)19-28(42)36(47)14-6-9-25-30(44)33-24(29(43)34-25)8-5-13-35(46)23(4)40/h18-19,24-26,38,46-48H,5-17H2,1-4H3,(H,32,39)(H,33,44)(H,34,43)/b20-18+,21-19+/t24-,25?,26+/m1/s1
    • InChI Key: OEZAYKMYHOLRMX-BWUPFESSSA-N
    • SMILES: O=C1C(CCCN(C(/C=C(\C)/CCOC([C@H](CCCN(C(/C=C(\C)/CCO)=O)O)NC(C)=O)=O)=O)O)NC([C@@H](CCCN(C(C)=O)O)N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 22
  • Complexity: 1240
  • Topological Polar Surface Area: 255

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